Cas no 157701-80-9 (1-(3',4'-Dibenzyloxyphenyl)-1-propanol)

• Product Name: 1-(3',4'-Dibenzyloxyphenyl)-1-propanol
• CAS No: 157701-80-9
• MF: C₂₃H₂₄O₃
• MW: 348.434866905212
• CID: 824913
• Update Time: 2025-05-24

1-(3',4'-Dibenzyloxyphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(3',4'-Dibenzyloxyphenyl)-1-propanol
• 1-(3?,4?-Dibenzyloxyphenyl)-1-propanol
• 1-[3,4-bis(phenylmethoxy)phenyl]propan-1-ol
• α-Ethyl-3,4-bis(phenylMethoxy)benzeneMethanol

• Inchi： 1S/C23H24O3/c1-2-21(24)20-13-14-22(25-16-18-9-5-3-6-10-18)23(15-20)26-17-19-11-7-4-8-12-19/h3-15,21,24H,2,16-17H2,1H3
• InChI Key： CXTQTYOWLRLXIL-UHFFFAOYSA-N
• SMILES： C1(OCC2C=CC=CC=2)C(=CC=C(C(CC)O)C=1)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 348.17300

Experimental Properties

• Melting Point: 46-48°C
• PSA: 38.69000
• LogP: 5.28800

Additional information on 1-(3',4'-Dibenzyloxyphenyl)-1-propanol

Introduction to 1-(3',4'-Dibenzyloxyphenyl)-1-propanol (CAS No. 157701-80-9) and Its Emerging Applications in Chemical Biology

1-(3',4'-Dibenzyloxyphenyl)-1-propanol, identified by the chemical identifier CAS No. 157701-80-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a phenyl ring substituted with two benzyloxy groups at the 3' and 4' positions, linked to a propanol side chain, presents an intriguing scaffold for further derivatization and investigation. The presence of multiple aromatic and aliphatic moieties in its structure suggests versatile interactions with biological targets, making it a promising candidate for drug discovery and mechanistic studies.

The benzyloxy functional groups in 1-(3',4'-Dibenzyloxyphenyl)-1-propanol contribute to its hydrophobicity while also enabling selective modifications through nucleophilic substitution or coupling reactions. This feature is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacokinetic profiles and target binding affinity. The propanol side chain further enhances the compound's solubility in both polar and nonpolar solvents, facilitating its use in a wide range of experimental conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-(3',4'-Dibenzyloxyphenyl)-1-propanol with greater accuracy. Studies suggest that the compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic pathways. For instance, the phenyl ring's ability to interact with aromatic residues in protein targets could make it a viable candidate for modulating enzyme activity or receptor binding. Additionally, the dibenzyloxy substitution pattern may influence the compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

In vitro studies have begun to explore the interactions between 1-(3',4'-Dibenzyloxyphenyl)-1-propanol and various biological systems. Initial findings indicate that this compound may possess inhibitory effects on certain kinases and transcription factors, which are often implicated in cancer progression. The ability of the benzyloxy groups to stabilize protein-ligand interactions could lead to the development of novel therapeutic agents with improved selectivity over existing treatments. Furthermore, the propanol moiety may serve as a hinge-binding group, allowing for precise alignment with active sites on biological targets.

The synthesis of 1-(3',4'-Dibenzyloxyphenyl)-1-propanol presents an interesting challenge due to the need for regioselective functionalization of the phenyl ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open doors for further structural diversification. By modifying either the benzyloxy substituents or the propanol side chain, researchers can generate a library of derivatives with tailored properties for specific applications.

The growing interest in natural product-inspired scaffolds has also influenced the exploration of 1-(3',4'-Dibenzyloxyphenyl)-1-propanol as a starting material for biologically active molecules. The compound's structural similarity to certain plant-derived metabolites suggests potential applications in pharmaconutrition and integrative medicine. Additionally, its stability under various storage conditions makes it suitable for industrial-scale production without significant degradation concerns.

As research continues to uncover new therapeutic possibilities, 1-(3',4'-Dibenzyloxyphenyl)-1-propanol (CAS No. 157701-80-9) is poised to play a significant role in next-generation drug discovery efforts. Its unique combination of structural features offers a rich foundation for innovation, particularly in addressing complex diseases that require multifaceted pharmacological interventions. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these early findings into clinical applications that benefit patients worldwide.